Cas no 71607-38-0 (1-Hexanaminium,N,2-diethyl-N,N-dimethyl-, bromide (1:1))

1-Hexanaminium,N,2-diethyl-N,N-dimethyl-, bromide (1:1) structure
71607-38-0 structure
Product Name:1-Hexanaminium,N,2-diethyl-N,N-dimethyl-, bromide (1:1)
CAS No:71607-38-0
MF:C12H28BrN
MW:266.261423110962
CID:575032
PubChem ID:3018179
Update Time:2025-04-19

1-Hexanaminium,N,2-diethyl-N,N-dimethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanaminium,N,2-diethyl-N,N-dimethyl-, bromide (1:1)
    • ethyl(2-ethylhexyl)dimethylammonium bromide
    • ethyl-(2-ethylhexyl)-dimethylazanium,bromide
    • N,2-diethyl-N,N-dimethylhexan-1-aminium bromide
    • NS00061849
    • EINECS 275-679-1
    • 71607-38-0
    • DTXSID10992164
    • Inchi: 1S/C12H28N.BrH/c1-6-9-10-12(7-2)11-13(4,5)8-3;/h12H,6-11H2,1-5H3;1H/q+1;/p-1
    • InChI Key: IWNNQWZKDFOZPB-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(CC)CC(CC)CCCC

Computed Properties

  • Exact Mass: 236.9214
  • Monoisotopic Mass: 265.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 118
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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